Nonylbenzenesulfonic acid

Catalog No.
S12804032
CAS No.
47019-68-1
M.F
C15H24O3S
M. Wt
284.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Nonylbenzenesulfonic acid

CAS Number

47019-68-1

Product Name

Nonylbenzenesulfonic acid

IUPAC Name

4-nonylbenzenesulfonic acid

Molecular Formula

C15H24O3S

Molecular Weight

284.4 g/mol

InChI

InChI=1S/C15H24O3S/c1-2-3-4-5-6-7-8-9-14-10-12-15(13-11-14)19(16,17)18/h10-13H,2-9H2,1H3,(H,16,17,18)

InChI Key

WPTFZDRBJGXAMT-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)O

Nonylbenzenesulfonic acid is an organosulfur compound characterized by a nonyl group attached to a benzenesulfonic acid moiety. Its chemical formula is C15H24O3SC_{15}H_{24}O_3S. This compound typically appears as a viscous liquid or a solid, depending on its specific formulation and temperature. Nonylbenzenesulfonic acid is known for its surfactant properties, making it useful in various industrial applications, particularly in detergents and cleaning products. The compound is highly soluble in water and exhibits strong acidic characteristics, which contribute to its effectiveness as a surfactant and emulsifier.

Highly soluble; less toxic than other strong acidsBenzene Sulfonic AcidAromatic sulfonateIntermediate for pharmaceuticalsSimpler structure; less hydrophobic than nonyl derivatives

Nonylbenzenesulfonic acid's unique combination of hydrophobicity from the nonyl group and hydrophilicity from the sulfonate group makes it particularly effective as a surfactant compared to other similar compounds. Its specific applications in industrial cleaning highlight its importance within this class of compounds.

Nonylbenzenesulfonic acid can be synthesized through several methods:

  • Sulfonation of Nonylbenzene: The most common method involves the sulfonation of nonylbenzene using sulfur trioxide or fuming sulfuric acid. This reaction typically occurs under controlled conditions to ensure the formation of the desired sulfonic acid.
    Nonylbenzene+SO3Nonylbenzenesulfonic Acid\text{Nonylbenzene}+\text{SO}_3\rightarrow \text{Nonylbenzenesulfonic Acid}
  • Hydrolysis of Nonylbenzenesulfonate Esters: Another method involves hydrolyzing nonylbenzenesulfonate esters in an acidic medium to produce nonylbenzenesulfonic acid.
  • Oxidative Sulfoxidation: Nonyl compounds can be oxidized in the presence of sulfur dioxide and oxygen to yield sulfonic acids.

These synthesis methods emphasize the importance of controlling reaction conditions to achieve high yields and purity levels.

Nonylbenzenesulfonic acid has a variety of applications across different industries:

  • Surfactants: It is widely used as a surfactant in detergents and cleaning agents due to its ability to lower surface tension and enhance wetting properties.
  • Emulsifiers: The compound serves as an emulsifier in various formulations, aiding in the mixing of oil and water phases.
  • Industrial Cleaning: It is utilized in industrial cleaning processes for its effective removal of grease and dirt.
  • Chemical Intermediates: Nonylbenzenesulfonic acid is employed as an intermediate in the synthesis of other chemicals, including dyes and pharmaceuticals.

Research on interaction studies involving nonylbenzenesulfonic acid primarily focuses on its behavior in mixtures with other surfactants or solvents. These studies assess its compatibility, synergistic effects, and performance enhancements when combined with other cleaning agents. Additionally, environmental studies evaluate its degradation pathways and potential impacts on aquatic ecosystems when released into water bodies.

XLogP3

5.3

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

284.14461580 g/mol

Monoisotopic Mass

284.14461580 g/mol

Heavy Atom Count

19

UNII

SHH7D1MIHW

General Manufacturing Information

Benzenesulfonic acid, nonyl-: INACTIVE

Dates

Last modified: 08-09-2024

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